Cas no 69327-76-0 (Buprofezin)

• Product Name: Buprofezin
• CAS No: 69327-76-0
• MF: C₁₆H₂₃N₃OS
• MW: 305.438322305679
• MDL: MFCD01681899
• CID: 58960
• PubChem ID: 24863589
• Update Time: 2026-05-14

Buprofezin Chemical and Physical Properties

Names and Identifiers

• Buprofezin
• Buprofenzin
• 2-tert.-Butylimino-3-isopropyl-5-phenylperhydro-1,3,5-thiodiazin-4-one
• 2-((1,1-Dimethylethyl)imino)tetrahydro-3-(1-methylethyl)-5-phenyl-4H-1,3,5-thiadiazin-4-one
• 2-(tert-Butylimino)-3-isopropyl-5-phenylperhydro-1,3,5-thidiazin-4-one
• Applaud
• NNI 750
• Buprofezin solution
• 4H-1,3,5-Thiadiazin-4-one, 2-[(1,1-dimethylethyl)imino]tetrahydro-3-(1-methylethyl)-5-phenyl-
• Appland
• Aproad
• Bis(tri-tert-butylphosphine)palladiuM(0)
• BUPROLEX
• BUTYL
• PP618
• VIAPPLA

• MDL： MFCD01681899
• Inchi： InChI=1S/C16H23N3OS/c1-12(2)19-14(17-16(3,4)5)21-11-18(15(19)20)13-9-7-6-8-10-13/h6-10,12H,11H2,1-5H3/b17-14+
• InChI Key： PRLVTUNWOQKEAI-SAPNQHFASA-N
• SMILES： CC(C)N1/C(=N\C(C)(C)C)/SCN(C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 305.15600
• Monoisotopic Mass: 305.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 61.2A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.18
• Melting Point: 104-106 ºC
• Boiling Point: 273 ºC (12 torr)
• Flash Point: 156 ºC
• Refractive Index: 1.52-1.522
• Water Partition Coefficient: 0.9 mg/L at 20 ºC
• PSA: 61.21000
• LogP: 4.18510
• Specific Rotation: 22 º (c=8,6N HCl)
• Decomposition: 176-178 ºC
• Sensitiveness: Sensitive to light
• Solubility: Not determined

Buprofezin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：XI2865000
• Toxicity：LD50 in mice, rats (mg/kg): 10000, 8740 orally; LC50 (48 hr) in carp: 2-10 mg/l (Kanno, 1981)
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Buprofezin

Professional Introduction to Buprofezin (CAS No. 69327-76-0)

Buprofezin, a compound with the chemical name 1-(4-chlorophenyl)-4-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)butan-1-one, is a synthetic molecule widely recognized for its applications in the field of agricultural science. Its chemical structure, characterized by a piperazine ring and aromatic hydroxyl groups, contributes to its unique pharmacological properties. This introduction delves into the compound's mechanism of action, recent research findings, and its significance in modern agricultural practices.

The molecular formula of Buprofezin is C₁₉H₂₂N₂O₃, and its CAS number, CAS No. 69327-76-0, serves as a unique identifier in chemical databases. This compound belongs to the class of growth regulators, specifically acting as an insect growth regulator (IGR). Its primary mode of action involves disrupting the development of insect exoskeletons, thereby preventing proper molting and leading to the death of larvae.

In recent years, Buprofezin has garnered significant attention due to its efficacy in controlling various pest species without posing substantial risks to non-target organisms. Its selectivity makes it particularly valuable in integrated pest management (IPM) strategies, where minimizing environmental impact is a priority. The compound's low toxicity profile has been a focal point in numerous studies aimed at developing sustainable agricultural solutions.

One of the most compelling aspects of Buprofezin is its mechanism of action at extremely low concentrations. Research published in peer-reviewed journals has demonstrated that even sublethal doses can significantly impair insect development. For instance, studies on Nilaparvata lugens (rice planthopper) have shown that Buprofezin effectively inhibits chitin synthesis, a critical process for exoskeleton formation. This discovery has implications not only for crop protection but also for potential applications in medical research, particularly in understanding developmental biology.

The versatility of Buprofezin extends beyond its primary use as an insecticide. Recent investigations have explored its potential role in regulating plant growth, suggesting that it may influence hormone pathways that affect vegetation patterns. While this application is still under exploration, preliminary findings are promising and could lead to novel approaches in enhancing crop yields and resilience.

The environmental impact of Buprofezin has been thoroughly evaluated in multiple studies. Its rapid degradation in soil and water systems indicates a low persistence risk, which is crucial for sustainable agricultural practices. Furthermore, its lack of bioaccumulation potential reduces concerns about long-term ecological effects. These attributes make Buprofezin an attractive option for farmers seeking environmentally friendly alternatives to conventional pesticides.

The regulatory landscape for Buprofezin reflects its favorable safety profile. Regulatory bodies such as the European Commission and the United States Environmental Protection Agency (EPA) have approved its use in various regions, provided it adheres to established guidelines for application rates and safety measures. This approval underscores the compound's reliability and trustworthiness in agricultural applications.

Ongoing research continues to uncover new possibilities for Buprofezin's applications. For example, studies are investigating its potential use as a growth promoter in aquaculture, where controlled development rates can enhance fish farming efficiency. Additionally, the compound's ability to modulate insect hormone systems has sparked interest among researchers exploring novel therapeutic agents for human diseases.

The synthesis of Buprofezin presents an interesting challenge from a chemical engineering perspective. Its complex structure requires precise stereochemical control during production to ensure optimal efficacy. Advances in synthetic methodologies have improved yield and purity standards, making large-scale production more feasible and cost-effective.

In conclusion, Buprofezin stands out as a multifaceted compound with significant contributions to modern agriculture and beyond. Its unique mechanism of action, environmental safety profile, and ongoing research potential position it as a cornerstone in sustainable pest management solutions. As scientific understanding evolves, the applications of this remarkable molecule are likely to expand even further.